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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ro 18-5364 is a potent, irreversible inhibitor of the gastric H+/K+-ATPase, commonly known as

the proton pump. Like other substituted benzimidazoles such as omeprazole and rabeprazole,

it effectively suppresses gastric acid secretion. Its mechanism of action relies on its acid-

activated conversion to a reactive species that covalently binds to the H+/K+-ATPase, thereby

inactivating it. These application notes provide a comprehensive overview and representative

protocols for the administration of Ro 18-5364 in animal studies, based on available data and

established methodologies for similar proton pump inhibitors (PPIs). Due to the limited publicly

available in-vivo data for Ro 18-5364, the following protocols are adapted from studies on well-

characterized PPIs.

Mechanism of Action: H+/K+-ATPase Inhibition
Ro 18-5364, being a proton pump inhibitor, follows a well-established mechanism of action. It is

a prodrug that requires an acidic environment for its conversion into the active form.
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Animal Acclimatization (1 week)

Fasting (18-24h)

Random Group Assignment

Prepare Ro 18-5364 Suspension

Oral Gavage (Vehicle or Drug)

Induce Gastric Ulcer

Euthanasia & Tissue Collection (4-6h post-induction)

Gastric Lesion Scoring / Histopathology

 

Fasting (18-24h)

Group Assignment

Prepare Ro 18-5364 Solution

Intraperitoneal Injection

Pylorus Ligation (30 min post-injection)

Gastric Juice Collection (4h post-ligation)

Measure Volume, pH, and Total Acidity
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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